Cas no 2228367-46-0 (tert-butyl N-{2-amino-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethyl}carbamate
• CAS No: 2228367-46-0
• MF: C₁₄H₂₅ClN₄O₂
• MW: 316.826902151108
• CID: 6440919
• PubChem ID: 165621379
• Update Time: 2025-05-19

tert-butyl N-{2-amino-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethyl}carbamate
• tert-butyl N-{2-amino-1-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate
• EN300-1885663
• 2228367-46-0

• Inchi： 1S/C14H25ClN4O2/c1-8(2)11-10(12(15)19(6)18-11)9(7-16)17-13(20)21-14(3,4)5/h8-9H,7,16H2,1-6H3,(H,17,20)
• InChI Key： WNWCDOHVENKYJZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(C)C)=NN1C)C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 316.1666037g/mol
• Monoisotopic Mass: 316.1666037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-{2-amino-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethyl}carbamate

Latest Research Brief on Chemical Compound 2228367-46-0 and tert-butyl N-{2-amino-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethyl}carbamate

The chemical compound 2228367-46-0 and its derivative, tert-butyl N-{2-amino-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethyl}carbamate, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are part of a broader class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of 2228367-46-0 as a key intermediate in the synthesis of various biologically active molecules. The compound's unique structural features, including the presence of a pyrazole ring and a tert-butyl carbamate group, make it a versatile building block for the development of novel pharmaceuticals. Researchers have successfully utilized 2228367-46-0 in the synthesis of tert-butyl N-{2-amino-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethyl}carbamate, which has shown promising results in preclinical studies.

The synthesis of tert-butyl N-{2-amino-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethyl}carbamate involves a multi-step process that includes the functionalization of the pyrazole ring and the introduction of the tert-butyl carbamate group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further research. The compound's stability and solubility in various solvents have also been characterized, providing valuable insights for its potential formulation into drug products.

In terms of biological activity, tert-butyl N-{2-amino-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethyl}carbamate has demonstrated significant potential as a modulator of specific biological pathways. Preliminary studies have shown that this compound can interact with key enzymes and receptors involved in inflammation and immune response. These findings suggest that it could be developed as a therapeutic agent for conditions such as autoimmune diseases and chronic inflammatory disorders. Further mechanistic studies are underway to elucidate the exact molecular targets and pathways affected by this compound.

Another area of interest is the potential application of tert-butyl N-{2-amino-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethyl}carbamate in oncology. Recent in vitro studies have indicated that this compound exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. Researchers are currently exploring the compound's mechanism of action and its potential synergy with existing chemotherapeutic agents. These studies are still in the early stages, but the initial results are encouraging and warrant further investigation.

In conclusion, the chemical compound 2228367-46-0 and its derivative, tert-butyl N-{2-amino-1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylethyl}carbamate, represent promising candidates for further development in the pharmaceutical industry. Their unique structural features, combined with their demonstrated biological activities, make them valuable tools for drug discovery and development. Continued research into their synthesis, mechanism of action, and therapeutic potential will be essential to fully realize their benefits. This research brief underscores the importance of these compounds and highlights the need for ongoing investigation to unlock their full potential in treating various diseases.